2-(piperidin-4-ylsulfanyl)acetic acid hydrochloride

• IUPAC Name: 2-piperidin-4-ylsulfanylacetic acid;hydrochloride
• InChI: InChI=1S/C7H13NO2S.ClH/c9-7(10)5-11-6-1-3-8-4-2-6;/h6,8H,1-5H2,(H,9,10);1H
• InChI Key: DONIGXHUZXZDNY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1SCC(=O)O.Cl
• Molecular Formula: C7H14ClNO2S
• Molecular Weight: 211.71 g/mol
• CAS No.: 2866307-88-0

Description

2-(Piperidin-4-ylsulfanyl)acetic acid hydrochloride, also known as 2-PASA HCl, is a derivative of the commonly used piperidine-4-sulfonylacetic acid (PASA). It is a versatile compound with a wide range of applications in the fields of organic synthesis, biochemistry and pharmacology.

Mechanism of Action

2-(piperidin-4-ylsulfanyl)acetic acid hydrochloride HCl works by forming a reversible complex with the enzyme or protein target. This complex blocks the active site of the enzyme or protein, thus preventing it from interacting with its substrate. The complex can be broken down by increasing the concentration of the substrate or by adding a competing inhibitor.
Biochemical and Physiological Effects
This compound HCl is known to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, cholesterol, and other lipids. It has also been shown to inhibit the activity of enzymes involved in the synthesis of proteins and nucleic acids. In addition, it has been shown to inhibit the activity of enzymes involved in the synthesis of hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

The use of 2-(piperidin-4-ylsulfanyl)acetic acid hydrochloride HCl in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. It is also stable in aqueous solutions, making it ideal for use in a variety of applications. The main limitation of this compound HCl is that it is a reversible inhibitor, which means that it can be overcome by increasing the concentration of the substrate or by adding a competing inhibitor.

Future Directions

The use of 2-(piperidin-4-ylsulfanyl)acetic acid hydrochloride HCl is expected to continue to expand in the fields of organic synthesis, biochemistry and pharmacology. It could be used to develop new catalysts and inhibitors for a variety of reactions. In addition, it could be used to study the structure and function of proteins and enzymes, as well as to develop new drugs and therapies. Finally, it could be used to study the effects of environmental pollutants on biochemical and physiological processes.

Synthesis Methods

2-(piperidin-4-ylsulfanyl)acetic acid hydrochloride HCl can be synthesized from piperidine-4-sulfonylacetic acid (PASA) with hydrochloric acid. The reaction is carried out at room temperature in an aqueous solution. The reaction proceeds through a nucleophilic substitution reaction between the hydrochloric acid and the sulfonyl group of the PASA. The reaction produces a white solid product, which is purified by recrystallization.

Scientific Research Applications

2-(piperidin-4-ylsulfanyl)acetic acid hydrochloride HCl is widely used in the fields of organic synthesis, biochemistry and pharmacology. It is used as a catalyst in a variety of reactions, such as the synthesis of heterocyclic compounds, the synthesis of amides and esters, and the synthesis of nitriles. In biochemistry and pharmacology, it is used as an inhibitor of enzymes and as an inhibitor of protein-protein interactions.